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Compound of Interest

Compound Name: 2-Ethylhexyl acrylate

Cat. No.: B7770510 Get Quote

An In-depth Technical Guide to 2-Ethylhexyl Acrylate (2-EHA)

Introduction
2-Ethylhexyl acrylate (2-EHA) is a versatile acrylic ester monomer essential in the synthesis

of a wide array of polymers. It is a colorless liquid with a characteristically pleasant to slightly

acrid odor.[1][2] As a key building block, 2-EHA is prized for its ability to impart flexibility,

durability, and hydrophobicity to copolymers.[3] This guide provides a comprehensive overview

of its chemical identity, properties, synthesis, applications, and safe handling protocols, tailored

for researchers and professionals in chemical synthesis and material science.

The definitive identifiers for this compound are:

CAS Number: 103-11-7[2][4][5][6]

IUPAC Name: 2-ethylhexyl prop-2-enoate[2]

Chemical and Physical Properties
2-EHA's utility is rooted in its distinct physicochemical properties, which are summarized below.

These characteristics influence its behavior during polymerization and the performance of the

final products.
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Property Value Source(s)

Molecular Formula C₁₁H₂₀O₂ [1][2][4][5]

Molar Mass 184.28 g/mol [1][4][7]

Appearance Clear, colorless liquid [1][2][4]

Density 0.885 g/mL [1][2]

Boiling Point 215–219 °C [1][7]

Melting Point -90 °C [1][8]

Flash Point 82 °C (180 °F) [1][2]

Solubility in Water 0.01% by weight at 25°C [9]

Homopolymer Glass Transition

Temp. (Tg)
-70 °C [9]

Synthesis and Manufacturing
The industrial production of 2-EHA is predominantly achieved through the direct esterification of

acrylic acid with 2-ethylhexanol.[1][10] This reaction is a classic example of Fischer

esterification, driven to completion by the continuous removal of water.

Causality of Experimental Choices:

Catalyst: A strong acid, such as sulfuric acid or p-toluenesulfonic acid, is employed to

protonate the carbonyl oxygen of acrylic acid, rendering the carbonyl carbon more

electrophilic and susceptible to nucleophilic attack by the hydroxyl group of 2-ethylhexanol.

[10][11]

Reaction Temperature: The process is typically maintained between 80-120°C.[10] This

temperature range provides sufficient thermal energy to overcome the activation energy

barrier without promoting significant side reactions or thermal degradation of the acrylate

product.[12]
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Water Removal: Water, a byproduct of the reaction, is continuously removed, often through

azeotropic distillation with a solvent like toluene.[1][10] According to Le Chatelier's principle,

removing a product shifts the equilibrium towards the formation of more products, thus

maximizing the yield of 2-EHA.

Polymerization Inhibitor: Acrylates are prone to spontaneous polymerization at elevated

temperatures. To ensure stability during synthesis and storage, an inhibitor such as

hydroquinone (HQ) or monomethyl ether of hydroquinone (MEHQ) is added.[1][9][11] These

inhibitors act as radical scavengers, terminating premature polymer chain growth.
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Caption: Workflow for the synthesis of 2-Ethylhexyl Acrylate.
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Polymerization and Copolymerization
2-EHA readily undergoes free-radical polymerization to form high molecular weight polymers.[3]

Its true versatility, however, is realized in copolymerization. By combining 2-EHA with other

vinyl and acrylic monomers, polymers with tailored properties can be engineered.

Mechanism: The polymerization is initiated by light, heat, or chemical initiators (e.g.,

peroxides) that generate free radicals.[1] These radicals attack the double bond of the

acrylate monomer, initiating a chain reaction that propagates to form long polymer chains.

Copolymerization: 2-EHA is a crucial comonomer used to modify the properties of other

polymers. For instance:

Copolymerization with monomers like methyl methacrylate or styrene can balance

hardness and softness.[1]

Inclusion of 2-EHA lowers the glass transition temperature (Tg) of the resulting copolymer,

enhancing its flexibility at low temperatures.[3]

The long, branched ethylhexyl group provides hydrophobicity and water resistance.[3]
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Caption: Conceptual diagram of 2-EHA copolymerization.

Industrial Applications
The unique properties imparted by 2-EHA make it a cornerstone monomer in several major

industries.

Adhesives and Sealants: 2-EHA is a primary base monomer for acrylate adhesives,

particularly pressure-sensitive adhesives (PSAs).[1] Its inclusion results in a low glass

transition temperature and a flexible polymer backbone, which are critical for achieving the

desired tack, peel strength, and removability.[3]

Paints and Coatings: In paint formulations, 2-EHA copolymers enhance performance by

providing excellent low-temperature flexibility, water resistance, and good weatherability.[3]

Copolymers of 2-EHA are hydrophobic, which reduces dirt pick-up on exterior coatings.[3]

Plastics and Synthetic Resins: The homopolymer of 2-EHA, poly(2-ethylhexyl acrylate),

serves as a plasticizer for surface coatings and films.[3] It is also used in the production of

acrylic rubber and other synthetic resins.[7][9]

Other Applications: The versatility of 2-EHA extends to its use in printing inks, non-woven

fabrics, textile and paper coatings, and as an additive in lubricant oils and fuels.[3][9] It is

also a component in superabsorbent polymers used in hygiene products.[3]

Safety and Handling
Proper handling of 2-EHA is crucial due to its chemical reactivity and potential health effects. It

is a combustible liquid and can cause skin and respiratory irritation, as well as allergic skin

reactions.[8][13]
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Hazard Classification Precautionary Measures

H227: Combustible liquid.[8][13]
P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.[8][13]

H315: Causes skin irritation.[8][13]

P280: Wear protective gloves, protective

clothing, eye protection, and face protection.[8]

[13]

H317: May cause an allergic skin reaction.[8]

[13]

P272: Contaminated work clothing should not

be allowed out of the workplace.[14]

H335: May cause respiratory irritation.[8][13]
P261: Avoid breathing mist, vapors, or spray.[8]

[13]

H412: Harmful to aquatic life with long lasting

effects.[8][14]
P273: Avoid release to the environment.[8][14]

Storage and Stability: To prevent spontaneous polymerization, 2-EHA must be stored under air,

not inert gas, as oxygen is required for the stabilizer (e.g., MEHQ) to function effectively.[4] The

storage temperature should not exceed 35°C, and the product should be protected from direct

sunlight and other sources of UV radiation.[4][13]

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)
Objective: To determine the purity of a 2-Ethylhexyl acrylate sample and quantify potential

impurities such as residual 2-ethylhexanol or byproducts. This protocol is a self-validating

system through the use of an internal standard.

Methodology:

Preparation of Internal Standard (IS) Stock Solution:

Accurately weigh approximately 1.0 g of a suitable internal standard (e.g., Dodecane) into

a 100 mL volumetric flask.
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Dilute to the mark with a high-purity solvent (e.g., acetone or hexane). Calculate the exact

concentration in mg/mL. The choice of IS is critical; it must be a compound that is not

present in the sample, is stable, and has a retention time that does not overlap with other

components.

Preparation of Calibration Standards:

Prepare a series of at least five calibration standards by accurately weighing decreasing

amounts of a 2-EHA reference standard into 10 mL volumetric flasks.

To each flask, add a precise volume (e.g., 1.0 mL) of the Internal Standard Stock Solution.

Dilute each flask to the mark with the chosen solvent. This creates a range of known 2-

EHA concentrations against a constant IS concentration.

Preparation of Sample:

Accurately weigh approximately 0.5 g of the 2-EHA sample to be tested into a 10 mL

volumetric flask.

Add the same precise volume (1.0 mL) of the Internal Standard Stock Solution.

Dilute to the mark with the solvent.

Gas Chromatography (GC) Analysis:

Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar or mid-polarity capillary column (e.g., DB-5 or HP-5, 30 m x 0.25 mm

x 0.25 µm).

GC Conditions (Typical):

Injector Temperature: 250°C

Detector Temperature: 280°C
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Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp at 10°C/min to

240°C, hold for 5 minutes.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio).

Data Analysis:

Inject the calibration standards and the prepared sample into the GC.

For each chromatogram, identify and integrate the peaks corresponding to 2-EHA and the

internal standard.

Construct a calibration curve by plotting the ratio of the (2-EHA peak area / IS peak area)

against the concentration of 2-EHA for the calibration standards.

Calculate the area ratio for the sample injection.

Using the calibration curve equation, determine the concentration of 2-EHA in the

prepared sample solution.

Calculate the final purity of the original 2-EHA sample as a weight percentage.

Conclusion
2-Ethylhexyl acrylate is a high-value industrial monomer whose importance is derived from its

structural features—a polymerizable acrylate group and a flexible, hydrophobic 2-ethylhexyl

chain. These features allow for the systematic design of copolymers with a broad spectrum of

performance characteristics, from the aggressive tack of pressure-sensitive adhesives to the

durable flexibility of high-performance coatings. A thorough understanding of its synthesis,

polymerization behavior, and safe handling is paramount for its effective and responsible

application in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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